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Compound of Interest

Compound Name: Sodium iodide

Cat. No.: B044934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of sodium iodide (NaI)

solutions for various experimental applications. The information is intended to guide

researchers, scientists, and professionals in drug development in the accurate and safe

preparation of NaI solutions.

Physicochemical Properties of Sodium Iodide
Sodium iodide is a white, crystalline solid that is highly soluble in water and soluble in many

organic solvents.[1][2] It is essential to understand its properties to ensure proper handling and

storage.

Table 1: Quantitative Data on Sodium Iodide Properties

Property Value Reference

Molar Mass 149.89 g/mol [1]

Density 3.67 g/cm³ [1][3]

Melting Point 661 °C [1][2]

Boiling Point 1304 °C [1][2]

pH (50 g/L solution) 6-9 [2]
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Solubility Data
The high solubility of sodium iodide in water and various organic solvents makes it a versatile

reagent.[1]

Table 2: Solubility of Sodium Iodide in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference

0 158.7 [2]

20 178.7 [2]

25 184.2 [1]

50 227.8 [1]

70 294.0 [2]

100 302.0 [1][2]

Table 3: Solubility of Sodium Iodide in Various Solvents at 25 °C

Solvent Solubility (g/kg of solvent) Reference

Methanol 625–830 [1]

Acetone 504 [1]

Formamide 570–850 [1]

Acetonitrile 249 [1]

Dichloromethane 0.09 [1]

Stability and Storage
Sodium iodide solutions are susceptible to oxidation by atmospheric oxygen, which is

accelerated by water and light, leading to the formation of yellow-colored triiodide complexes.

[1] To ensure stability, sodium iodide and its solutions should be stored in dark, cool, and low-

humidity conditions.[1] For long-term storage, it is advisable to use tightly sealed containers.
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The addition of a small amount of a base, such as sodium hydroxide, can help maintain the

stability of aqueous solutions.[4]

General Protocol for Preparing an Aqueous Sodium
Iodide Solution
This protocol outlines the basic steps for preparing a simple aqueous solution of sodium
iodide.
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Preparation Start

Solution Preparation

Final Steps

Start: Gather Materials
- Sodium Iodide (NaI)

- Distilled Water
- Weighing Scale

- Beaker
- Magnetic Stirrer & Stir Bar

1. Weigh the required amount of NaI powder.

2. Add NaI to a beaker with the desired volume of distilled water.

3. Stir the solution using a magnetic stirrer until the NaI is completely dissolved.

4. Store the solution in a tightly sealed, light-resistant container.

End: Solution Ready for Use

Click to download full resolution via product page

Caption: General workflow for preparing an aqueous sodium iodide solution.

Methodology:
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Determine the required concentration and volume: Calculate the mass of sodium iodide
needed based on the desired molarity or percentage concentration.

Weigh the sodium iodide: Accurately weigh the calculated amount of sodium iodide
powder using a calibrated analytical balance.

Dissolve in solvent: Add the weighed sodium iodide to a beaker containing the appropriate

volume of distilled or deionized water.

Stir until dissolved: Use a magnetic stirrer to agitate the solution until all the sodium iodide
has dissolved. Gentle heating can be applied to expedite dissolution for high concentrations,

but be mindful of potential oxidation.[5]

Storage: Transfer the prepared solution to a clean, amber glass bottle to protect it from light

and store it at a cool temperature.

Application-Specific Protocols
Finkelstein Reaction (Organic Synthesis)
Sodium iodide is commonly used in acetone for the Finkelstein reaction, which converts alkyl

chlorides or bromides to alkyl iodides.[1] The reaction is driven by the precipitation of the less

soluble sodium chloride or bromide in acetone.[1]
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Reactants

Reaction

Products & Separation

Sodium Iodide in Acetone

Mix and Reflux

Alkyl Chloride/Bromide

Alkyl Iodide (in solution) Sodium Chloride/Bromide (precipitate)

Filter to separate precipitate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing Sodium
Iodide Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044934#protocol-for-preparing-sodium-iodide-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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